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Compound of Interest

Compound Name: 3-Chlorobutanal

cat. No.: B14413697

3-Chlorobutanal: A Technical Overview

IUPAC Name: 3-chlorobutanal[1] CAS Number: 81608-88-0[1][2]

This technical guide provides a summary of the available information for 3-Chlorobutanal,
geared towards researchers, scientists, and professionals in drug development. It should be
noted that while basic chemical properties are available, in-depth experimental data, detailed
protocols, and biological activity information are not readily found in publicly accessible
literature.

Chemical and Physical Properties

A summary of computed physical and chemical properties for 3-Chlorobutanal is presented
below. These values are typically predicted through computational models.
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Property Value Source
Molecular Formula C4H7CIO [1112][3]
Molecular Weight 106.55 g/mol [1103114]
XLogP3 0.7 [11[2]
Hydrogen Bond Donor Count 0 [1][2]
(I;l);i:;gen Bond Acceptor 1 2]
Rotatable Bond Count 2 [1112]
Exact Mass 106.0185425 Da [1][2]
Topological Polar Surface Area  17.1 A2 [1]
Heavy Atom Count 6 [1][2]
Complexity 44.8 [1][2]

Synthesis and Experimental Data
Synthesis

Detailed experimental protocols for the synthesis of 3-Chlorobutanal are not extensively
documented in the available literature. One source suggests a potential synthesis route
involving hydrogen chloride, formaldehyde, and 2-chloropropene, but a detailed methodology is
not provided.[2]

Spectroscopic Data

Experimentally determined spectroscopic data (NMR, IR, Mass Spectrometry) for 3-
Chlorobutanal is not readily available in public databases. While predicted data for related
compounds like 3-Chlorobutanamide exists, it is not directly transferable to 3-Chlorobutanal.
[5] For accurate characterization, experimental analysis would be required.

The general workflow for acquiring such data would follow standard analytical chemistry
procedures.
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General Spectroscopic Analysis Workflow

Sample Preparation

3-Chlorobutanal Sample

:

Dissolution in appropriate deuterated solvent (for NMR) or other suitable solvent

Spectroscopic Analysis
Y

NMR Spectroscopy

(H, 13C) Infrared (IR) Spectroscopy Mass Spectrometry (MS)
/ Data Intervetation \
Structural Elucidation Functional Group Identification Molecular Weight & Fragmentation
(Chemical shifts, coupling constants) (Vibrational frequencies) (Mass-to-charge ratio)

Click to download full resolution via product page

General workflow for spectroscopic analysis.

Reactivity and Potential Applications

The reactivity of 3-Chlorobutanal can be inferred from its structure, which contains a reactive

aldehyde functional group and a chlorine atom. The aldehyde can participate in reactions such
as oxidation, reduction, and nucleophilic addition. The chloro- group can act as a leaving group
in nucleophilic substitution reactions. However, specific studies detailing the reactivity and

applications of 3-Chlorobutanal are limited.

Biological Activity and Signaling Pathways

There is no information available in the searched literature regarding the biological activity of 3-
Chlorobutanal or its interaction with any signaling pathways.
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Important Distinction: 3-Chlorobutanal vs.
Chlorobutanol

It is critical to distinguish 3-Chlorobutanal from a similarly named compound, Chlorobutanol
(1,1,1-trichloro-2-methyl-2-propanol, CAS No. 57-15-8).[6] Chlorobutanol is a well-documented
preservative, sedative, and local anesthetic with a different chemical structure and distinct
physical and biological properties.[6][7] Much of the readily available literature, including
detailed synthesis protocols and biological effects, pertains to Chlorobutanol and should not be
confused with 3-Chlorobutanal.[6][8][9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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